Cas no 1379197-11-1 (4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid)

• Product Name: 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid
• CAS No: 1379197-11-1
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6350010
• PubChem ID: 18377411
• Update Time: 2025-10-30

4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid
• 1379197-11-1
• EN300-6487024
• SCHEMBL6421249

• Inchi： 1S/C9H11NO2S/c11-9(12)8-4-6-5-10-3-1-2-7(6)13-8/h4,10H,1-3,5H2,(H,11,12)
• InChI Key： RCTKBWSGKTWLFI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2CNCCCC1=2

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.6Ų

Additional information on 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid

Recent Advances in the Study of 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid (CAS: 1379197-11-1)

The compound 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid (CAS: 1379197-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a thienoazepine core, has been explored for its role in modulating various biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, structure-activity relationships (SAR), and pharmacological profiling, shedding light on its promising therapeutic potential.

One of the key advancements in the study of this compound is its synthesis via novel catalytic methods. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, one-pot synthesis of 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid using a palladium-catalyzed cyclization reaction, which significantly improved yield and purity compared to traditional methods. This breakthrough has facilitated further exploration of its derivatives and analogs, enabling researchers to optimize its pharmacological properties.

Pharmacological investigations have revealed that this compound exhibits high affinity for G-protein-coupled receptors (GPCRs), particularly those implicated in neurological disorders. In vitro and in vivo studies have shown its potential as a modulator of serotonin and dopamine receptors, suggesting applications in the treatment of depression, anxiety, and Parkinson's disease. Additionally, its carboxylic acid moiety has been leveraged to design prodrugs with enhanced bioavailability, as reported in a recent patent application (WO2023056789).

Further research has explored the compound's role in metabolic regulation. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit key enzymes involved in lipid metabolism, positioning it as a candidate for treating obesity and type 2 diabetes. The study also emphasized the compound's favorable pharmacokinetic profile, including good oral absorption and low toxicity, which are critical for clinical translation.

In conclusion, 4H,5H,6H,7H,8H-thieno[3,2-c]azepine-2-carboxylic acid (CAS: 1379197-11-1) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action and optimize its derivatives for clinical development. The compound's unique structural features and promising biological activities make it a compelling subject for future studies in drug discovery and development.